Cas no 1804063-75-9 (Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate
• CAS No: 1804063-75-9
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4979222
• Update Time: 2025-05-21

Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-3-17-12(16)10-6-8(13)4-5-9(10)11(15)7(2)14/h4-7H,3H2,1-2H3
• InChI Key： XVMDWKPNXMOAGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(C)Cl)=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate

Comprehensive Overview of Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate (CAS No. 1804063-75-9)

Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate (CAS No. 1804063-75-9) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a benzoate core substituted with bromo and chloropropanoyl functional groups, making it a versatile building block for advanced research applications. The compound's unique properties have garnered attention in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for high-purity intermediates like Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate has surged due to advancements in AI-driven drug design and combinatorial chemistry. Researchers frequently search for "CAS 1804063-75-9 solubility" or "synthetic routes for Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate," reflecting its technical relevance. The compound's stability under mild reaction conditions also makes it suitable for green chemistry initiatives, a hot topic in sustainable pharmaceutical manufacturing.

From a structural perspective, the bromo substituent at the 5-position enhances electrophilic aromatic substitution reactivity, while the ethyl ester group improves solubility in organic solvents. This balance is critical for high-yield coupling reactions, a common query among synthetic chemists. Analytical techniques such as HPLC and NMR are typically employed to verify the purity of CAS 1804063-75-9, ensuring compliance with stringent industry standards for pharmaceutical-grade materials.

The compound's role in peptide modification and small-molecule probe synthesis has been explored in recent publications, coinciding with rising interest in "bioorthogonal chemistry" and "proteolysis-targeting chimeras (PROTACs)." Its 2-chloropropanoyl moiety enables selective acylations, addressing challenges in site-specific drug conjugation—a trending subtopic in antibody-drug conjugate (ADC) development.

Storage recommendations for Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate emphasize protection from moisture and light, with optimal stability observed at -20°C. These protocols align with best practices for reagent preservation, another frequently searched term in laboratory management forums. As regulatory agencies prioritize ICH Q3D elemental impurity guidelines, the controlled synthesis of CAS 1804063-75-9 minimizes residual metal catalysts, meeting evolving compliance requirements.

In conclusion, Ethyl 5-bromo-2-(2-chloropropanoyl)benzoate represents a critical tool for modern organic synthesis, bridging academic research and industrial applications. Its multifaceted utility in structure-activity relationship (SAR) studies and scaffold diversification continues to inspire innovative methodologies in medicinal chemistry, resonating with contemporary scientific discourse on fragment-based drug discovery and covalent inhibitor design.